Cas no 1805609-24-8 (3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid
• CAS No: 1805609-24-8
• MF: C₇H₄F₂N₂O₅
• MW: 234.113868713379
• CID: 4888838
• Update Time: 2025-05-23

3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H4F2N2O5/c8-5(9)2-1-3(11(15)16)4(7(13)14)10-6(2)12/h1,5H,(H,10,12)(H,13,14)
• InChI Key： PNARDMROBJLJRN-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)O)=C(C=1)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: 0.1
• Topological Polar Surface Area: 112

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid

3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid (CAS No: 1805609-24-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The molecule's structure is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxyl group at position 2, a nitro group at position 5, and a carboxylic acid group at position 6. These substituents contribute to its distinct reactivity and functionality.

Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of multiple functional groups in this compound makes it an attractive candidate for various chemical transformations. For instance, the carboxylic acid group can participate in esterification or amidation reactions, enabling the synthesis of bioactive molecules or polymeric materials. Similarly, the nitro group can be reduced to an amino group, opening up possibilities for the creation of nitrogen-rich compounds with potential applications in agrochemicals or pharmaceuticals.

The difluoromethyl group introduces electron-withdrawing effects into the molecule, which can influence its electronic properties and reactivity. This feature is particularly valuable in designing compounds with specific electronic characteristics, such as those required for optoelectronic materials or sensors. Recent studies have demonstrated that such fluorinated pyridine derivatives exhibit enhanced stability and bioavailability, making them promising candidates for drug delivery systems.

In terms of biological activity, 3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid has shown potential as an antimicrobial agent. Research indicates that the compound exhibits potent activity against a range of bacterial and fungal pathogens, attributed to its ability to disrupt cellular membranes and inhibit enzyme activity. These findings underscore its potential as a lead compound in the development of novel antibiotics, particularly in light of the growing threat of antimicrobial resistance.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the synthesis of a pyridine derivative followed by successive substitution reactions to introduce the desired functional groups. The introduction of the difluoromethyl group often requires specialized reagents and conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize these reactions, reducing production time and costs.

The environmental impact of this compound is another area of interest, particularly given its potential use in agricultural or pharmaceutical applications. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into eco-friendly processes. However, further research is needed to fully understand its long-term environmental fate and toxicity profile.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-5-nitropyridine-6-carboxylic acid (CAS No: 1805609-24-8) represents a versatile and promising molecule with applications spanning drug discovery, material science, and environmental chemistry. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool for researchers seeking innovative solutions across diverse fields.